INS015_037
Overview
Description
INS015_037 is a novel potent inhibitor of DDR1 tyrosine kinase.
Scientific Research Applications
1. InSilicoLab: Enhancing Computational Software in Research
InSilicoLab, an application portal, supports scientific research by facilitating access to computational software on grids and managing data and processes involved in computations. It enables tracking and sharing of computation processes and data among scientists, fostering collaborative work. The portal's ability to repeat computation processes with different input parameters aids in workflow execution, enhancing scientific research efficiency (Kocot et al., 2012).
2. Advancements in Earth Science with Interferometric Radar
Interferometric synthetic aperture radar (InSAR) has significantly impacted earth science research. Its precise deformation measurements have advanced seismic, volcanic, glaciological, and hydrological studies, particularly in environmentally sensitive and diagnostic polar regions. This technology exemplifies the integration of high-speed, large-volume computational capabilities in scientific research (Zebker, 2000).
3. Ethical and Social Aspects in Scientific Research
The integration of ethical, legal, and social aspects into scientific research, particularly in new and emerging areas like genomics and synthetic biology, is increasingly important. Addressing societal concerns during the research process, not just before or after, can shape technological trajectories in ways that align with public and political arenas. This approach is crucial in controversial areas involving science and technology (Schuurbiers & Fisher, 2009).
4. Impact of Team Science in Research Productivity and Collaboration
Large cross-disciplinary scientific teams, particularly in transdisciplinary research centers, have shown higher overall publication rates and greater numbers of coauthors per publication than traditional investigator-initiated grants. This suggests benefits in scientific productivity and collaboration, highlighting the value of team science in research (Hall et al., 2012).
5. Advancements in Bio-Macromolecular Research Using Incoherent Neutron Scattering
Incoherent neutron scattering (iNS) has been pivotal in studying the dynamical behavior of bio-macromolecules, such as proteins and lipids. It elucidates molecular motions related to biological functions and malfunctions, thus contributing to understanding human diseases and disorders. This technique's relevance has increased with the focus on diseases like amyloidosis in aging societies (Matsuo & Peters, 2022).
properties
Product Name |
INS015_037 |
|---|---|
Molecular Formula |
C25H20F3N5O2 |
Molecular Weight |
479.4632 |
IUPAC Name |
N-(3-(3-(1H-Pyrrolo[2,3-b]pyridin-4-yl)imidazolidine-1-carbonyl)phenyl)-3-(trifluoromethyl)benzamide |
InChI |
InChI=1S/C25H20F3N5O2/c26-25(27,28)18-5-1-3-16(13-18)23(34)31-19-6-2-4-17(14-19)24(35)33-12-11-32(15-33)21-8-10-30-22-20(21)7-9-29-22/h1-10,13-14H,11-12,15H2,(H,29,30)(H,31,34) |
InChI Key |
JOLGHHQNUVRHME-UHFFFAOYSA-N |
SMILES |
O=C(NC1=CC=CC(C(N2CCN(C3=C4C(NC=C4)=NC=C3)C2)=O)=C1)C5=CC=CC(C(F)(F)F)=C5 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
INS015_037 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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